Cas no 1597122-39-8 (2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide)

• Product Name: 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide
• CAS No: 1597122-39-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5606672
• PubChem ID: 88232582
• Update Time: 2025-06-14

2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7990372
• 1597122-39-8
• 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide
• EN300-875902

• Inchi： 1S/C9H18N2O/c1-4-5-6-7-11(3)9(12)8(2)10/h4,8H,1,5-7,10H2,2-3H3
• InChI Key： KKRUWIWXFSKVNO-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)N(C)CCCC=C

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide

Recent Advances in the Study of 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS: 1597122-39-8)

The compound 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS: 1597122-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In terms of pharmacological properties, preliminary studies have demonstrated that 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide exhibits notable activity in modulating specific biological pathways. For instance, it has been shown to interact with certain enzyme systems, potentially offering therapeutic benefits in neurodegenerative diseases and cancer. These findings are supported by in vitro and in vivo experiments, which highlight the compound's efficacy and safety profile.

Another significant aspect of recent research is the exploration of the compound's mechanism of action. Detailed molecular docking studies and kinetic analyses have revealed that 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide binds to specific protein targets, influencing their function in a dose-dependent manner. These insights are crucial for understanding the compound's therapeutic potential and for guiding the design of derivatives with enhanced activity and selectivity.

Looking ahead, the continued investigation of 2-amino-N-methyl-N-(pent-4-en-1-yl)propanamide holds great promise for the development of new therapeutic agents. Future research directions may include further optimization of its chemical structure, comprehensive toxicology studies, and exploration of its applications in combination therapies. The ongoing advancements in this area underscore the importance of this compound in the evolving landscape of chemical biology and pharmaceutical sciences.